Cas no 22123-18-8 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-)
22123-18-8 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
CAS No:22123-18-8
MF:C13H16N2O
MW:216.278943061829
CID:1407996
Update Time:2024-08-16
3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl-
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- Inchi: 1S/C13H16N2O/c1-9(2)12-10(3)14-15(13(12)16)11-7-5-4-6-8-11/h4-9,12H,1-3H3
- InChI Key: POUBONAKBYIKQL-UHFFFAOYSA-N
- SMILES: N1=C(C)C(C(C)C)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 216.12638
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Melting Point: 114-115 °C
- Boiling Point: 353.5±11.0 °C(Predicted)
- PSA: 32.67
- pka: 2.69±0.70(Predicted)
3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(1-methylethyl)-2-phenyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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